Cas no 923752-67-4 (N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide)
N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(benzyloxy)-3-methoxybenzyl]-2-chloro-N-methylacetamide
- N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide
- 963-372-1
- 923752-67-4
- N-(4-(benzyloxy)-3-methoxybenzyl)-2-chloro-N-methylacetamide
- Z147647810
- C18H20ClNO3
- AKOS001260802
- N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide
- 2-chloro-N-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-N-methylacetamide
- EN300-23012
- N-((4-(benzyloxy)-3-methoxyphenyl)methyl)-2-chloro-N-methylacetamide
-
- MDL: MFCD08444124
- Inchi: 1S/C18H20ClNO3/c1-20(18(21)11-19)12-15-8-9-16(17(10-15)22-2)23-13-14-6-4-3-5-7-14/h3-10H,11-13H2,1-2H3
- InChI Key: IBMMFVIWPCLLFP-UHFFFAOYSA-N
- SMILES: ClCC(N(C)CC1C=CC(=C(C=1)OC)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 333.1131712Da
- Monoisotopic Mass: 333.1131712Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 38.8Ų
N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23012-0.05g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 0.05g |
$76.0 | 2024-06-20 | |
| Enamine | EN300-23012-0.1g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 0.1g |
$113.0 | 2024-06-20 | |
| Enamine | EN300-23012-0.25g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 0.25g |
$162.0 | 2024-06-20 | |
| Enamine | EN300-23012-0.5g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 0.5g |
$310.0 | 2024-06-20 | |
| Enamine | EN300-23012-1.0g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 1.0g |
$414.0 | 2024-06-20 | |
| Enamine | EN300-23012-2.5g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 2.5g |
$810.0 | 2024-06-20 | |
| Enamine | EN300-23012-5.0g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 5.0g |
$1199.0 | 2024-06-20 | |
| Enamine | EN300-23012-10.0g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 10.0g |
$1778.0 | 2024-06-20 | |
| Enamine | EN300-23012-1g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 1g |
$414.0 | 2023-09-15 | |
| Enamine | EN300-23012-5g |
N-{[4-(benzyloxy)-3-methoxyphenyl]methyl}-2-chloro-N-methylacetamide |
923752-67-4 | 82% | 5g |
$1199.0 | 2023-09-15 |
N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide
Professional Introduction to N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide (CAS No. 923752-67-4)
N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide, with the CAS number 923752-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits potential applications in the development of novel therapeutic agents. Its unique chemical properties make it a subject of interest for researchers exploring innovative drug formulations and mechanisms.
The molecular structure of N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide consists of several key functional groups, including a benzyloxy substituent at the 4-position of a methoxyphenyl ring and a chloroacetyl moiety linked to a methyl group. This arrangement contributes to its versatility in chemical reactions and interactions with biological targets. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with various diseases. N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its structural features allow for precise targeting of disease-related pathways, which is crucial for the design of effective pharmaceutical interventions.
One of the most compelling aspects of this compound is its ability to serve as a scaffold for further chemical modifications. Researchers have leveraged its flexible structure to develop derivatives with enhanced pharmacological properties. For instance, modifications at the benzyloxy and chloroacetyl positions have led to compounds with improved solubility, bioavailability, and binding affinity to therapeutic targets. These advancements highlight the compound's significance as a building block in drug discovery.
The synthesis of N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-(benzyloxy)-3-methoxybenzyl chloride, which is then reacted with chloromethyl acetamide under controlled conditions. The final product is obtained through purification techniques like column chromatography or recrystallization, ensuring that the compound meets stringent quality standards for further research and development.
Recent studies have demonstrated the compound's potential in preclinical models, where it has shown promising effects on disease-related biomarkers. For example, research indicates that N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide may inhibit the activity of kinases involved in tumor growth and metastasis. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential applications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of this compound is another area of active investigation. Understanding how N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study its metabolic pathways and interactions with biological systems. These studies provide critical insights into how the compound behaves within the body and inform dosing strategies.
In conclusion, N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide (CAS No. 923752-67-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile reactivity make it a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover its potential applications across various medical fields, underscoring its importance as a compound worthy of further exploration and development.
923752-67-4 (N-{4-(benzyloxy)-3-methoxyphenylmethyl}-2-chloro-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)